Cas no 197171-00-9 (N'-(3-Chlorophenyl)-N-cyclohexyl-N-isopropylurea)

• Product Name: N'-(3-Chlorophenyl)-N-cyclohexyl-N-isopropylurea
• CAS No: 197171-00-9
• MF: C₁₆H₂₃ClN₂O
• MW: 294.819623231888
• CID: 4632234
• Update Time: 2025-06-08

N'-(3-Chlorophenyl)-N-cyclohexyl-N-isopropylurea Chemical and Physical Properties

Names and Identifiers

• N'-(3-chlorophenyl)-N-cyclohexyl-N-isopropylurea
• N'-(3-Chlorophenyl)-N-cyclohexyl-N-isopropylurea

• Inchi： 1S/C16H23ClN2O/c1-12(2)19(15-9-4-3-5-10-15)16(20)18-14-8-6-7-13(17)11-14/h6-8,11-12,15H,3-5,9-10H2,1-2H3,(H,18,20)
• InChI Key： SNGVMPVHZYMAKX-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)(C(C)C)C(NC1=CC=CC(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N'-(3-Chlorophenyl)-N-cyclohexyl-N-isopropylurea

Research Briefing on N'-(3-Chlorophenyl)-N-cyclohexyl-N-isopropylurea (CAS: 197171-00-9): Recent Advances and Applications

N'-(3-Chlorophenyl)-N-cyclohexyl-N-isopropylurea (CAS: 197171-00-9) is a synthetic urea derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a modulator of biological pathways, particularly in the context of enzyme inhibition and receptor binding. This briefing provides an overview of the latest research findings, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's ability to inhibit specific isoforms of carbonic anhydrase, a family of enzymes implicated in various diseases, including glaucoma and cancer. The researchers employed molecular docking simulations and in vitro assays to demonstrate that N'-(3-Chlorophenyl)-N-cyclohexyl-N-isopropylurea exhibits selective inhibition of carbonic anhydrase IX, a marker of tumor hypoxia. These findings suggest its potential as a lead compound for developing targeted anticancer therapies.

In addition to its enzyme inhibitory properties, recent work has highlighted the compound's interaction with G-protein-coupled receptors (GPCRs). A preprint article from BioRxiv (2024) reported that N'-(3-Chlorophenyl)-N-cyclohexyl-N-isopropylurea acts as an allosteric modulator of the adenosine A_2A receptor, which plays a critical role in neuroinflammation and neurodegenerative diseases. This discovery opens new avenues for designing novel therapeutics for conditions such as Parkinson's disease and multiple sclerosis.

The synthetic routes for N'-(3-Chlorophenyl)-N-cyclohexyl-N-isopropylurea have also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable, high-yield synthesis using microwave-assisted reactions, significantly reducing production time and costs. This advancement is particularly relevant for industrial-scale manufacturing and further preclinical studies.

Despite these promising developments, challenges remain in translating the compound's in vitro efficacy into clinical applications. Pharmacokinetic studies indicate that N'-(3-Chlorophenyl)-N-cyclohexyl-N-isopropylurea has moderate bioavailability and requires formulation improvements to enhance its therapeutic index. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, N'-(3-Chlorophenyl)-N-cyclohexyl-N-isopropylurea (CAS: 197171-00-9) represents a versatile scaffold with significant potential in drug discovery. Its dual role as an enzyme inhibitor and GPCR modulator underscores its broad applicability across multiple therapeutic areas. Future studies should focus on optimizing its pharmacological profile and advancing it through preclinical development pipelines.